molecular formula C13H9ClN2O2 B8272063 1-(5-chloro-2-hydroxyphenyl)-1,3-dihydro-2H-benzimidazol-2-one

1-(5-chloro-2-hydroxyphenyl)-1,3-dihydro-2H-benzimidazol-2-one

Cat. No.: B8272063
M. Wt: 260.67 g/mol
InChI Key: ZEQJKHZWTABKJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(5-chloro-2-hydroxyphenyl)-1,3-dihydro-2H-benzimidazol-2-one is a useful research compound. Its molecular formula is C13H9ClN2O2 and its molecular weight is 260.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H9ClN2O2

Molecular Weight

260.67 g/mol

IUPAC Name

3-(5-chloro-2-hydroxyphenyl)-1H-benzimidazol-2-one

InChI

InChI=1S/C13H9ClN2O2/c14-8-5-6-12(17)11(7-8)16-10-4-2-1-3-9(10)15-13(16)18/h1-7,17H,(H,15,18)

InChI Key

ZEQJKHZWTABKJZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)NC(=O)N2C3=C(C=CC(=C3)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(5-chloro-2-methoxyphenyl)-1,3-dihydro-2H-benzimidazol-2-one (0.3 g) was refluxed for 32 hours in 48% HBr (1 ml) in acetic acid (5 ml). The reaction mixture was then cooled and 25 ml water was added, whereby the crude product precipitated. To the mixture was added 5 ml diethylether whereafter it was filtered to give 150 mg of the title compound, M.p. 248°-250° C.
Quantity
0.3 g
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
25 mL
Type
reactant
Reaction Step Two

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